Cas no 1806831-62-8 (3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806831-62-8
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4849722
• Update Time: 2025-06-16

3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H3Cl2F2NO2/c8-2-1-3(7(13)14)12-5(4(2)9)6(10)11/h1,6H,(H,13,14)
• InChI Key： ABFDFFBBMYSVKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806831-62-8)

3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties. With the CAS number 1806831-62-8, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, characterized by the presence of chlorine and difluoromethyl substituents on a pyridine core, makes it a valuable building block for further chemical modifications and functionalization.

The compound’s unique chemical profile has positioned it as a key candidate in the development of novel therapeutic agents. The 3,4-dichloro and 2-(difluoromethyl) groups introduce specific electronic and steric effects that can influence the reactivity and binding affinity of the resulting molecules. This has led to its exploration in the design of drugs targeting various biological pathways, including those involved in inflammation, cancer, and infectious diseases.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid, making it more accessible for industrial applications. Researchers have leveraged modern catalytic techniques to optimize its synthesis, reducing waste and improving yield. These developments have not only enhanced the cost-effectiveness of the compound but also opened new avenues for its utilization in drug discovery programs.

One of the most compelling aspects of 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid is its role as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating compounds that modulate enzyme activity by interacting with specific binding pockets. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. This feature has been exploited in the development of next-generation antiviral and anticancer agents.

Recent publications highlight the compound’s application in the synthesis of kinase inhibitors, which are pivotal in targeted cancer therapies. By incorporating 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid into these molecules, researchers have been able to achieve high selectivity and potency against specific kinases involved in tumor growth and progression. The chlorine substituents further contribute to the compound’s versatility by allowing for additional functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

The agrochemical sector has also recognized the potential of 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid as a key intermediate in the development of novel pesticides and herbicides. Its structural motifs are reminiscent of established bioactive compounds that exhibit potent activity against pests while maintaining environmental safety. By modifying its core structure, chemists have been able to develop derivatives with improved efficacy and reduced toxicity profiles.

From a computational chemistry perspective, 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid has been extensively studied to understand its interaction with biological targets at a molecular level. Advanced modeling techniques have provided insights into how its substituents influence binding affinity and pharmacokinetic properties. These insights are crucial for rational drug design, allowing researchers to predict and optimize the behavior of new compounds before they enter clinical trials.

The compound’s stability under various conditions has been another area of focus. Studies have shown that it maintains its integrity under standard storage conditions but can undergo degradation when exposed to extreme pH levels or light. Understanding these stability parameters is essential for ensuring consistent quality throughout its supply chain and for maximizing its utility in synthetic applications.

In conclusion,3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806831-62-8) represents a cornerstone molecule in modern chemical synthesis with far-reaching implications across multiple industries. Its unique structural features make it an indispensable tool for researchers striving to develop innovative solutions in medicine and agriculture. As synthetic methodologies continue to evolve,3,4-Dichloro-2-(difluoromethyl)pyridine-6-carboxylic acid will undoubtedly remain at the forefront of scientific exploration.